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Compound of Interest

Compound Name: Fallaxsaponin A

Cat. No.: B12379185

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fallaxsaponin A is a triterpenoid saponin isolated from the roots of Polygala japonica Houtt., a
plant with a history of use in traditional medicine. As a member of the saponin class of
compounds, Fallaxsaponin A is of significant interest to the scientific community for its
potential therapeutic applications. This technical guide provides a comprehensive overview of
the available chemical and biological data on Fallaxsaponin A, intended to support further
research and development efforts. Due to the limited specific data on Fallaxsaponin A, this
document also includes information on closely related saponins from the Polygala genus to
provide a broader context for its potential biological activities and mechanisms of action.

Chemical Identifiers and Properties

A clear identification of a chemical entity is fundamental for research and development. The
following table summarizes the key chemical identifiers for Fallaxsaponin A.
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Identifier Value Source
CAS Number 1287702-60-6 [1][2]
Molecular Formula C35H54011 [1]
Molecular Weight 650.80 g/mol [1]
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Initial Source Polygala japonica Houltt. [1]

Note: A definitive IUPAC name for Fallaxsaponin A is not readily available in the public domain
at the time of this writing.

Putative Biological Activities and Mechanisms of
Action

Direct experimental data on the biological activities of Fallaxsaponin A is limited. However,
based on studies of other saponins isolated from Polygala species, it is hypothesized that
Fallaxsaponin A may possess anti-inflammatory and neuroprotective properties.

Anti-Inflammatory Activity

Saponins from Polygala japonica have demonstrated anti-inflammatory effects. While specific
studies on Fallaxsaponin A are lacking, related compounds from the same plant have been
shown to inhibit the production of inflammatory mediators. For instance, other saponins from
this plant have been observed to reduce nitric oxide (NO) production in lipopolysaccharide
(LPS)-stimulated RAW264.7 macrophages. This effect is often associated with the
downregulation of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), key
enzymes in the inflammatory cascade.
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The proposed anti-inflammatory mechanism of action for triterpenoid saponins often involves
the modulation of key signaling pathways such as the Nuclear Factor-kappa B (NF-kB) and
Mitogen-Activated Protein Kinase (MAPK) pathways.
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Proposed Anti-Inflammatory Signaling Pathway of Fallaxsaponin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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